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Compound of Interest

Compound Name: 9-Aminophenanthrene

Cat. No.: B1211374

For immediate reference, treat 9-Aminophenanthrene as a hazardous chemical waste. It is
harmful if swallowed, causes skin and serious eye irritation, and may cause respiratory
irritation.[1][2] Under no circumstances should this chemical be disposed of down the drain or
in regular trash.

This guide provides essential safety and logistical information for the proper disposal of 9-
Aminophenanthrene, tailored for researchers, scientists, and drug development professionals.
Adherence to these procedures is critical for ensuring laboratory safety and environmental
compliance.

Safe Handling and Storage of 9-Aminophenanthrene
Waste

Proper containment and labeling are the first steps in the safe disposal of 9-
Aminophenanthrene.

Personal Protective Equipment (PPE): Before handling 9-Aminophenanthrene, ensure you
are wearing appropriate PPE:

e NO95 dust mask (or equivalent)
o Eyeshields or safety goggles

o Chemical-resistant gloves
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Waste Container Requirements:

o Compatibility: Use only containers made of materials that are compatible with 9-
Aminophenanthrene. The original manufacturer's container is ideal.[3][4] If the original
container is compromised, transfer the waste to a new, clean, and compatible container.

» Secure Closure: Containers must have a leak-proof, screw-on cap.[5] Avoid using corks,
parafilm, or other temporary seals.

» Labeling: All waste containers must be clearly labeled as "Hazardous Waste" and should
include the chemical name ("9-Aminophenanthrene"), concentration (if in solution), and the
date the waste was first added to the container.[3][4]

e Secondary Containment: Place the primary waste container in a secondary container, such
as a lab tray or dishpan, to contain any potential leaks or spills.[5] The secondary container
should be capable of holding 110% of the volume of the primary container.[5]

Storage:

o Store 9-Aminophenanthrene waste in a designated "Satellite Accumulation Area" (SAA).[6]
e Segregate it from incompatible materials, such as acids, bases, and oxidizing agents.[6][7]

o Keep containers closed except when adding waste.[3][5]

Quantitative Disposal Guidelines

While specific quantitative disposal limits for 9-Aminophenanthrene are not readily available,
the following general guidelines for hazardous chemical waste must be followed.
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Parameter Guideline Citation

Must be between 5.5 and 10.5
for any consideration of drain
disposal (Note: 9-
Aminophenanthrene is not
pH of Aqueous Waste suitable for drain disposal). For  [6][8]
other aqueous wastes, pH may
need to be adjusted to
between 5.0 and 12.5 before

disposal.

Liquid wastes containing more
than 2 mg/L of barium or

Heavy Metals cadmium, or 0.5 mg/L of other [3]
specified heavy metals, are

regulated as hazardous waste.

Hazardous waste must
typically be collected within 90
days of the start of
Accumulation Time Limit accumulation. Some [31[5]
institutions may have shorter
(e.g., 60 days) or longer (e.g.,
150 days) limits.

Generally, up to 55 gallons of a
Maximum Accumulation single hazardous waste stream 5]

Volume can be accumulated before it

must be collected.

Step-by-Step Disposal Protocol

There are no standard laboratory procedures for the neutralization of 9-Aminophenanthrene
for disposal. Therefore, the primary method of disposal is collection by a certified hazardous
waste management service.

1. Preparation for Disposal:
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e Ensure all 9-Aminophenanthrene waste (solid or in solution) is in a properly labeled and
sealed container as described above.

« If disposing of empty containers that held 9-Aminophenanthrene, they must be triple-rinsed
with a suitable solvent.[4][9] The rinsate must be collected and treated as hazardous waste.
[4][9] After rinsing, the labels on the empty container should be defaced or removed before
disposal in the appropriate solid waste stream.[9]

2. Arranging for Waste Collection:

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
hazardous waste pickup.[3][5]

» Provide them with the necessary information, including the chemical name, quantity, and
container type.

3. Handling Unknowns:

« If you encounter an unlabeled container that may contain 9-Aminophenanthrene, do not
attempt to dispose of it.

o Contact your EHS office immediately. They will provide guidance on proper identification and
disposal procedures.[4]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 9-
Aminophenanthrene.
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Caption: Workflow for the safe disposal of 9-Aminophenanthrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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